7-chloro-8-methyl-N-[3-(morpholin-4-yl)propyl]-2-(pyridin-2-yl)quinoline-4-carboxamide

• IUPAC Name: 7-chloro-8-methyl-N-(3-morpholin-4-ylpropyl)-2-pyridin-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C23H25ClN4O2/c1-16-19(24)7-6-17-18(15-21(27-22(16)17)20-5-2-3-8-25-20)23(29)26-9-4-10-28-11-13-30-14-12-28/h2-3,5-8,15H,4,9-14H2,1H3,(H,26,29)
• InChI Key: SHRFEMANKNDQSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(C=C2C(=O)NCCCN3CCOCC3)C4=CC=CC=N4)Cl
• Molecular Formula: C23H25ClN4O2
• Molecular Weight: 424.9 g/mol

Description

7-chloro-8-methyl-N-[3-(morpholin-4-yl)propyl]-2-(pyridin-2-yl)quinoline-4-carboxamide is a useful research compound. Its molecular formula is C23H25ClN4O2 and its molecular weight is 424.9 g/mol. The purity is usually 95%.
The exact mass of the compound 7-chloro-8-methyl-N-[3-(4-morpholinyl)propyl]-2-(2-pyridinyl)-4-quinolinecarboxamide is 424.1666037 g/mol and the complexity rating of the compound is 559. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antitubercular Activity

The synthesis of substituted pyridines and dihydro-6H-quinolin-5-ones has been achieved, showing promising antitubercular agents against Mycobacterium tuberculosis. This suggests quinoline derivatives could be explored for their antitubercular properties (Kantevari et al., 2011).

Photophysical and Electrochemical Studies

Quinoline derivatives have been studied for their absorption and fluorescence characteristics, indicating potential applications in the development of fluorescent sensors and in photophysical research (Deepa et al., 2013).

Anticorrosion Applications

Quinoline compounds have shown significant anti-corrosion effectiveness in acidic mediums, suggesting their utility in protecting metals from corrosion. This opens avenues for their application in materials science and engineering (Douche et al., 2020).

Anticancer Activity

Certain quinoline derivatives have demonstrated broad-spectrum antiproliferative activities against various cancer cell lines, highlighting the potential of quinoline compounds in the development of new anticancer therapies (El-Damasy et al., 2016).

Antimicrobial Properties

New quinolinylphosphonates have been synthesized and shown to possess antimicrobial properties, suggesting their usefulness in combating microbial infections (Arsanious et al., 2019).